Cas no 104202-36-0 (2,4-Dimethoxy-1-(methoxymethoxy)benzene)

• Product Name: 2,4-Dimethoxy-1-(methoxymethoxy)benzene
• CAS No: 104202-36-0
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• CID: 2623652
• PubChem ID: 13495530
• Update Time: 2025-05-22

2,4-Dimethoxy-1-(methoxymethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• SCHEMBL5784633
• DTXSID80542195
• 2,4-Dimethoxy-1-(methoxymethoxy)benzene
• ZJAZFUYNJBYNAK-UHFFFAOYSA-N
• 104202-36-0
• Benzene, 2,4-dimethoxy-1-(methoxymethoxy)-
• EN300-26501245
• 1,3-dimethoxy-4-methoxymethoxybenzene
• DTXCID00492981

• Inchi： 1S/C10H14O4/c1-11-7-14-9-5-4-8(12-2)6-10(9)13-3/h4-6H,7H2,1-3H3
• InChI Key： ZJAZFUYNJBYNAK-UHFFFAOYSA-N
• SMILES： O(COC)C1C=CC(=CC=1OC)OC

Computed Properties

• Exact Mass: 198.08920892Da
• Monoisotopic Mass: 198.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 36.9Ų

Additional information on 2,4-Dimethoxy-1-(methoxymethoxy)benzene

2,4-Dimethoxy-1-(methoxymethoxy)benzene (CAS No: 104202-36-0)

The compound 2,4-Dimethoxy-1-(methoxymethoxy)benzene (CAS No: 104202-36-0) is a highly specialized aromatic compound with significant applications in the field of organic synthesis and materials science. This compound is characterized by its unique substitution pattern on the benzene ring, featuring two methoxy groups at the 2 and 4 positions, and a methoxymethoxy group at the 1 position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions.

Recent advancements in synthetic chemistry have highlighted the importance of methoxymethoxy groups as protective units in the synthesis of complex molecules. The benzene ring serves as a versatile platform for further functionalization, enabling the creation of derivatives with tailored properties. For instance, researchers have explored the use of 2,4-Dimethoxy-1-(methoxymethoxy)benzene in the construction of bioactive compounds, where the substituents play a critical role in modulating biological activity.

The synthesis of 2,4-Dimethoxy-1-(methoxymethoxy)benzene typically involves multi-step reactions, often starting from readily available aromatic precursors. One common approach is the nucleophilic substitution of a suitable benzene derivative with methoxy and methoxymethoxy groups. This process requires precise control over reaction conditions to ensure high yields and purity. Recent studies have demonstrated that the use of microwave-assisted synthesis can significantly accelerate this process while maintaining product quality.

In terms of physical properties, 2,4-Dimethoxy-1-(methoxymethoxy)benzene exhibits a melting point of approximately 78°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various solution-phase reactions. The compound's stability under normal storage conditions further enhances its utility in both academic and industrial settings.

The application of 2,4-Dimethoxy-1-(methoxymethoxy)benzene extends beyond traditional organic synthesis. It has been employed as an intermediate in the preparation of advanced materials, including polymeric systems with enhanced thermal stability and mechanical properties. For example, researchers have incorporated this compound into polyurethane formulations to improve their resistance to environmental degradation.

Moreover, recent breakthroughs in green chemistry have led to the development of more sustainable methods for synthesizing 2,4-Dimethoxy-1-(methoxymethoxy)benzene. By utilizing renewable feedstocks and catalytic systems that minimize waste generation, these methods align with global efforts to reduce environmental impact while maintaining high productivity.

In conclusion, 2,4-Dimethoxy-1-(methoxymethoxy)benzene (CAS No: 104202-36-0) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and versatile properties continue to drive innovation across multiple disciplines, from drug discovery to materials engineering. As research progresses, this compound is expected to unlock new possibilities for creating advanced chemical systems with unprecedented functionality.